BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for BMS-986104
Hydrochloride in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

BMS-986104 hydrochloride is a selective, partial agonist of the Sphingosine-1-Phosphate
Receptor 1 (S1P1).[1][2] As a prodrug, it is converted in vivo to its pharmacologically active
phosphate metabolite, BMS-986104-P. This molecule exhibits ligand-biased signaling,
distinguishing it from other S1P1 modulators and offering a potentially improved safety profile,
particularly concerning cardiovascular effects like bradycardia.[3] These application notes
provide detailed protocols for the use of BMS-986104 hydrochloride in cell culture
experiments to study S1P1 receptor signaling and function.

Mechanism of Action

BMS-986104-P selectively binds to the S1P1 receptor, a G protein-coupled receptor (GPCR).
This interaction initiates downstream signaling cascades that are crucial in various
physiological processes, including lymphocyte trafficking, endothelial barrier function, and
cellular proliferation. The "biased agonism" of BMS-986104-P suggests that it preferentially
activates certain downstream pathways (e.g., G-protein signaling) over others (e.g., B-arrestin
recruitment and receptor internalization), which is thought to contribute to its differentiated
pharmacological profile.
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The following tables summarize the in vitro pharmacological profile of the active phosphate
form, BMS-986104-P, in Chinese Hamster Ovary (CHO) cells expressing the human S1P1
receptor.

Table 1: In Vitro Potency and Efficacy of BMS-986104-P at the Human S1P1 Receptor

Assay EC50 (nM) Emax (%)
GTPyS Binding 0.23 70

CAMP Inhibition 0.08 100

ERK Phosphorylation 8.8 80

Data sourced from Dhar et al., 2016.

Table 2: In Vitro Receptor Internalization Profile of BMS-986104-P

Assay EC50 (nM) Emax (%)

S1P1 Receptor Internalization 0.76 60

Data sourced from Dhar et al., 2016.

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating the S1P1 signaling pathway and a general experimental
workflow for studying BMS-986104 hydrochloride in cell culture.
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Caption: S1P1 Receptor Signaling Pathway with BMS-986104-P.
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Experimental Workflow for BMS-986104 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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